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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the occurrence of terbufos

sulfoxide, a major metabolite of the organophosphate insecticide terbufos, in water and food

samples. It details the quantitative findings from various studies, outlines the experimental

protocols for its detection, and visualizes key metabolic and analytical pathways.

Terbufos is a systemic insecticide and nematicide used to control a variety of soil-borne insects

in crops such as corn, sugar beets, and sorghum[1][2]. Following application, terbufos is

metabolized in the environment and in biological systems into several products, including

terbufos sulfoxide and terbufos sulfone[3][4]. These metabolites, which are of toxicological

concern, are more persistent and mobile in soil than the parent compound, creating a potential

for the contamination of water sources and residues in food products[4]. Understanding the

prevalence and detection of terbufos sulfoxide is therefore critical for assessing environmental

fate, human exposure, and potential health risks.

Occurrence of Terbufos Sulfoxide in Water Samples
Monitoring studies have detected terbufos and its metabolites in both surface and groundwater,

although the frequency and concentrations can vary significantly based on location and

agricultural practices. Terbufos sulfoxide, being more mobile than its parent compound, is a key

analyte in water quality assessments.
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A registrant-led monitoring study conducted between 1999 and 2005 analyzed surface and

groundwater samples for terbufos and its degradation products. In surface water, while terbufos

itself was not detected, terbufos sulfoxide was found in four samples with concentrations

ranging from 0.092 to 0.205 µg/L. There were also nine estimated detections between 0.045

and 0.262 µg/L. In the same study, terbufos sulfone was also detected. Notably, no detections

of terbufos or its degradates were found in the groundwater samples analyzed during this

period.

Earlier data from the United States Geological Survey (USGS) National Water Quality

Assessment (NAWQA) program detected the parent compound terbufos in 17 out of 5,198

surface water samples, with concentrations ranging from 0.02 to 0.56 µg/L. In groundwater, 20

detections of terbufos were reported from 4,563 samples, with concentrations ranging from

0.011 to 20.0 µg/L. It is important to note that these earlier studies did not always include

terbufos degradates like the sulfoxide as analytes.

Water Source Analyte
Number of
Detections/Sa
mples

Concentration
Range (µg/L)

Reference

Surface Water
Terbufos

Sulfoxide

4 definite, 9

estimated

0.092 - 0.205

(definite), 0.045 -

0.262

(estimated)

Surface Water Terbufos Sulfone
6 definite, 30

estimated

0.046 - 0.114

(definite), 0.012 -

0.034

(estimated)

Surface Water Terbufos (parent) 17 / 5,198 0.02 - 0.56

Groundwater
Terbufos and

degradates
0 Not Detected

Groundwater Terbufos (parent) 20 / 4,563 0.011 - 20.0

Occurrence of Terbufos Sulfoxide in Food Samples
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Metabolism studies in plants have shown that terbufos is taken up from the soil and

metabolized into its sulfoxide and sulfone derivatives. These metabolites can be present as

residues in various crops.

In corn plants sampled 10 weeks after treatment, terbufos sulfoxide was a significant

component of the chloroform-soluble extractable radioactivity, with a concentration of 8.1 mg/kg

eq. Other metabolites present included terbufos sulfone (2.8 mg/kg eq), terbufoxon (0.3 mg/kg

eq), terbufoxon sulfoxide (16.9 mg/kg eq), and terbufoxon sulfone (5.6 mg/kg eq).

Field trials on sugar beets treated at the maximum GAP rate showed total residue levels (sum

of terbufos and its metabolites, expressed as terbufos) in the tops ranging from <0.01 mg/kg to

0.82 mg/kg. The limit of quantification (LOQ) for most trials on plant samples was 0.05 mg/kg,

with some methods achieving limits of 0.01 or 0.005 mg/kg.

The residue definition for enforcement and risk assessment for both plant and animal

commodities is the sum of terbufos, its oxygen analogue (terbufoxon), and their respective

sulfoxides and sulfones, expressed as terbufos.
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Food
Commodity

Analyte(s)
Residue Level
(mg/kg)

Limit of
Quantification
(LOQ) (mg/kg)

Reference

Corn Plants (10

weeks post-

treatment)

Terbufos

Sulfoxide
8.1 (equivalent) Not specified

Corn Plants (10

weeks post-

treatment)

Terbufos Sulfone 2.8 (equivalent) Not specified

Corn Plants (10

weeks post-

treatment)

Terbufoxon

Sulfoxide
16.9 (equivalent) Not specified

Sugar Beet Tops
Total Terbufos-

related residues
<0.01 - 0.82 0.01 or 0.05

Cabbage, Red

Beets, Wheat

Grain (rotational

crops)

Total Terbufos-

related residues
<0.05 0.05

Wheat Straw

(rotational crop)

Total Terbufos-

related residues
0.1 0.05

Experimental Protocols
The analysis of terbufos and its metabolites, including terbufos sulfoxide, in environmental and

food matrices typically involves extraction, cleanup, and instrumental analysis.

Sample Preparation and Extraction
General Approach: Analytical methods are designed to extract the parent terbufos along with

its key oxygenated metabolites: terbufos sulfoxide, terbufos sulfone, terbufoxon, and

terbufoxon sulfoxide.

Soil and Sediment: Samples are extracted with a mixture of methanol and water (e.g., 90:10

v/v).
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Water: Samples can be analyzed by direct aqueous-injection or after a solvent extraction or

solid-phase extraction (SPE) step.

Plant and Animal Tissues: The specific extraction solvent may vary depending on the matrix.

For example, acetone and dichloromethane have been used as substitutes for benzene and

chloroform in some methods.

Cleanup
Solid-Phase Extraction (SPE): After initial extraction, the extract is often cleaned up using

SPE cartridges to remove interfering substances before instrumental analysis.

Florisil Cleanup: For some multiresidue methods, Florisil columns have shown good

recoveries for certain terbufos metabolites.

Analytical Instrumentation
Gas Chromatography (GC): A common technique for the analysis of terbufos and its

metabolites involves oxidation of all residues to a common moiety, terbufoxon sulfone, which

is then analyzed by GC equipped with a phosphorus-selective detector, such as a flame

photometric detector (FPD) or a flame thermionic detector.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method allows for

the direct quantitative determination of the parent terbufos and its individual metabolites,

including terbufos sulfoxide and sulfone, without the need for an oxidation step.

Ion Transitions: For LC-MS/MS analysis of terbufos sulfoxide, the ion transition m/z 305 >

187 is typically monitored for quantification, with a transition like m/z 305 > 243 used for

confirmation. For terbufos, the transition is m/z 289 > 233, and for terbufos sulfone, it is

m/z 321 > 171.

Visualizations
Metabolic Pathway of Terbufos
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Caption: Metabolic pathway of Terbufos to its primary oxidative metabolites.

General Experimental Workflow for Terbufos Sulfoxide
Analysis
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Caption: General workflow for the analysis of Terbufos Sulfoxide in samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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